Cas no 145345-84-2 (2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)-)
145345-84-2 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)-
CAS No:145345-84-2
MF:C9H10O2S3
MW:246.369498729706
CID:189798
PubChem ID:197523
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)-
- 2,3,5-tris(methylsulfanyl)cyclohexa-2,5-diene-1,4-dione
- 145345-84-2
- T 1801 B
- 2,3,5-tris(methylsulanyl)cyclohexa-2,5-diene-1,4-dione
- T1801 B
- CHEBI:221175
- DTXSID50162985
-
- Inchi: 1S/C9H10O2S3/c1-12-6-4-5(10)8(13-2)9(14-3)7(6)11/h4H,1-3H3
- InChI Key: ZWUJNEVMDJFNJO-UHFFFAOYSA-N
- SMILES: S(C)C1C(C(=CC(C=1SC)=O)SC)=O
Computed Properties
- Exact Mass: 245.9844
- Monoisotopic Mass: 245.984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 366.2°C at 760 mmHg
- Flash Point: 160°C
- Refractive Index: 1.636
- PSA: 34.14
2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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